Cas no 2137841-96-2 (5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde)

• Product Name: 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde
• CAS No: 2137841-96-2
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6424702
• PubChem ID: 165861488
• Update Time: 2025-10-05

5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-722255
• 2137841-96-2
• 5-(3,3-dimethylcyclohexyl)piperidine-3-carbaldehyde
• 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde

• Inchi： 1S/C14H25NO/c1-14(2)5-3-4-12(7-14)13-6-11(10-16)8-15-9-13/h10-13,15H,3-9H2,1-2H3
• InChI Key： NHHMEQZQJCBZNS-UHFFFAOYSA-N
• SMILES： O=CC1CNCC(C1)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde

5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde: A Comprehensive Guide to Its Properties and Applications

5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde (CAS No. 2137841-96-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aldehyde derivative, featuring a piperidine ring and a 3,3-dimethylcyclohexyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The compound’s molecular structure combines a cyclohexyl group with a piperidine scaffold, offering both rigidity and flexibility—key traits for designing molecules with specific binding affinities. Its aldehyde functional group (-CHO) further enhances its reactivity, enabling diverse chemical transformations such as reductive amination or condensation reactions. These characteristics position 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde as a versatile building block in medicinal chemistry.

In recent years, the demand for high-purity piperidine derivatives has surged due to their role in developing CNS-targeting drugs and enzyme inhibitors. A trending topic in pharmaceutical forums is the exploration of cyclic amines like this compound for modulating neurotransmitter receptors, addressing conditions such as neurodegenerative diseases. Searches for “piperidine-based drug intermediates” or “CAS 2137841-96-2 applications” reflect growing industry interest.

From a synthetic perspective, 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde is often synthesized via multi-step routes involving cyclohexyl Grignard reactions and subsequent oxidation. Its stability under ambient conditions and solubility in common organic solvents (e.g., DCM, THF) facilitate laboratory-scale and industrial applications. Analytical techniques like HPLC and NMR are critical for verifying its purity, a frequent query among quality control professionals.

Beyond pharmaceuticals, this compound’s lipophilic nature sparks interest in agrochemical formulations, where similar structures act as carriers for active ingredients. Environmental scientists also explore derivatives of dimethylcyclohexyl piperidine for biodegradable surfactants, aligning with the global push toward green chemistry—a hot topic in 2024.

For suppliers and researchers, ensuring batch-to-batch consistency of CAS 2137841-96-2 is paramount. FAQs often revolve around storage recommendations (e.g., inert atmosphere, -20°C) and compatibility with common reagents. Regulatory-wise, the compound is not classified as hazardous, but proper handling protocols are advised to maintain integrity.

In summary, 5-(3,3-Dimethylcyclohexyl)piperidine-3-carbaldehyde exemplifies the intersection of structural ingenuity and practical utility. Its relevance in drug development pipelines and sustainable chemistry initiatives ensures its prominence in scientific discourse. As AI-driven molecular design advances, compounds like this will remain pivotal in answering “next-generation therapeutic challenges.”